(2-Carboxyethyl)dimethylsulfonium Bromide

• IUPAC Name: 2-carboxyethyl(dimethyl)sulfanium;bromide
• InChI: InChI=1S/C5H10O2S.BrH/c1-8(2)4-3-5(6)7;/h3-4H2,1-2H3;1H
• InChI Key: UKHXPHLUQGMQOF-UHFFFAOYSA-N
• Canonical SMILES: C[S+](C)CCC(=O)O.[Br-]
• Molecular Formula: C5H11BrO2S
• DSSTOX Substance ID: DTXSID30600971
• Molecular Weight: 215.11 g/mol
• CAS RN: 20986-22-5

Description

(2-Carboxyethyl)dimethylsulfonium Bromide, also known by its CAS number 20986-22-5, is a chemical compound with the molecular formula C5H11BrO2S. It has a molecular weight of 215.11 g/mol. This compound is used for research and development purposes.

Molecular Structure Analysis

The InChI code for (2-Carboxyethyl)dimethylsulfonium Bromide is InChI=1S/C5H10O2S.BrH/c1-8(2)4-3-5(6)7;/h3-4H2,1-2H3;1H. The Canonical SMILES representation is CS+CCC(=O)O.[Br-]. These codes provide a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

(2-Carboxyethyl)dimethylsulfonium Bromide has a molecular weight of 215.11 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 3. Its exact mass and monoisotopic mass are 213.96631 g/mol. The topological polar surface area is 38.3 Ų.

Scientific Research Applications

Aquaculture Nutrition

. This compound enhances the nutritive value and flavor of the fish muscle by increasing protein and lipid contents, as well as healthcare fatty acids like docosahexaenoic acid and eicosapentaenoic acid.

Antioxidant Enhancement

The addition of Br-DMPT to diets has been associated with increased activities and gene expression levels of antioxidant enzymes in grass carp. .

Improvement of Physical Properties of Fish Muscle

Supplementing fish diets with Br-DMPT has been found to improve the physical properties of fish muscle, such as tenderness, water holding capacity, and pH balance. .

Gill Health Status

Br-DMPT has protective effects on the gill health status of grass carp, especially after infection with pathogens like Flavobacterium columnare. .

Non-Fish Meal Diet Application

Research has demonstrated that Br-DMPT can be a feasible supplement for achieving non-fish meal diet applications in aquafeeds. .

Market Value Enhancement

By improving the flesh quality and antioxidant status of fish, Br-DMPT indirectly affects the acceptance and market value of fish products. .

Flavor Profile Improvement

Br-DMPT supplementation has been linked to an improved flavor profile in fish muscle, including umami and sweet-related amino acids such as aspartic acid, glutamic acid, serine, alanine, and glycine. .

Sustainable Aquaculture Practices

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Mechanism of Action

Target of Action

(2-Carboxyethyl)dimethylsulfonium Bromide, also known as Br-DMPT, primarily targets the immune system and antioxidant enzymes in fish, particularly in grass carp . It plays a significant role in enhancing the immune response and antioxidant status of the fish, thereby improving their health and growth .

Mode of Action

Br-DMPT interacts with its targets by boosting the activities and gene expression levels of antioxidant enzymes . It also enhances the immune response by increasing the activities of lysozyme (LZ) and acid phosphatase (ACP), and the contents of complement 3 (C3), C4, and immunoglobulin M (IgM) . Furthermore, it upregulates the gene expressions of antibacterial peptides .

Biochemical Pathways

Br-DMPT affects several biochemical pathways. It is associated with the nuclear factor-erythroid 2-related factor 2 (Nrf2) signaling pathway, which plays a crucial role in regulating antioxidant response . It also influences the TOR/ (S6K1, 4E-BP1) signaling pathway and the IKK β, γ/IκBα/NF-kB signaling pathway, which are involved in the regulation of anti-inflammatory and pro-inflammatory cytokines, respectively .

Pharmacokinetics

It is known that the compound is administered through dietary supplementation . More research is needed to understand its absorption, distribution, metabolism, and excretion (ADME) properties and their impact on bioavailability.

Result of Action

The action of Br-DMPT results in several beneficial effects. It decreases the morbidity of gill rot and improves gill histological symptoms in grass carp after exposure to Flavobacterium columnare . It also improves the antioxidant status by decreasing oxidative damage parameter values . Moreover, it enhances the immune response, leading to improved health and growth of the fish .

Action Environment

The action, efficacy, and stability of Br-DMPT can be influenced by various environmental factors. For instance, the diet of the fish, including the presence or absence of fish meal, can affect the effectiveness of Br-DMPT

Safety and Hazards

(2-Carboxyethyl)dimethylsulfonium Bromide can cause skin and eye irritation. It is advised to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and adequate ventilation is recommended when handling this compound.

Future Directions

(2-Carboxyethyl)dimethylsulfonium Bromide has been found to improve muscle flesh quality and antioxidant status in on-growing grass carp fed non-fish meal diets. These findings suggest potential applications of this compound in enhancing fish growth, which could be explored in future fishery production.

Q & A

Q1: How does Br-DMPT impact fish growth and what are the potential mechanisms?

A1: Research indicates that Br-DMPT supplementation, even in diets without fish meal, can significantly improve the growth performance of on-growing grass carp [, ]. While the exact mechanisms are still under investigation, studies suggest Br-DMPT may enhance nutrient utilization, stimulate appetite, and positively influence the gut microbiome, collectively contributing to improved growth [, ].

Q2: What are the effects of Br-DMPT on the immune system of fish?

A2: Br-DMPT demonstrates a positive impact on the immune function of grass carp. Studies show that it can enhance the structural integrity of immune organs like the spleen and head kidney []. Furthermore, Br-DMPT appears to modulate the NF-κB and TOR signaling pathways, which play critical roles in immune responses and disease resistance [].

Q3: Does Br-DMPT offer any protection against bacterial infections in fish?

A3: Research suggests that Br-DMPT may enhance the gill health of grass carp, particularly after infection with Flavobacterium columnare []. This protective effect could be linked to improved immune function and reduced inflammation in the gills [].

Q4: Are there any benefits of Br-DMPT on fish muscle quality?

A4: Interestingly, Br-DMPT supplementation has been linked to improved muscle flesh quality in grass carp. Studies report enhanced antioxidant status in the muscle tissue of fish fed Br-DMPT enriched diets []. This suggests a potential for Br-DMPT to enhance the nutritional value and shelf life of fish products.